Cas no 1638535-29-1 (5-(hydroxymethyl)-N,N-dimethyl-1,2-oxazole-3-carboxamide)

• Product Name: 5-(hydroxymethyl)-N,N-dimethyl-1,2-oxazole-3-carboxamide
• CAS No: 1638535-29-1
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD31736507
• CID: 4610128
• PubChem ID: 130733142
• Update Time: 2025-06-14

5-(hydroxymethyl)-N,N-dimethyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)-n,n-dimethyl-1,2-oxazole-3-carboxamide
• 5-(hydroxymethyl)-N,N-dimethyl-1,2-oxazole-3-carboxamide

• MDL： MFCD31736507
• Inchi： 1S/C7H10N2O3/c1-9(2)7(11)6-3-5(4-10)12-8-6/h3,10H,4H2,1-2H3
• InChI Key： PZSDUXDGKPFBGQ-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C(N(C)C)=O)=N1

Additional information on 5-(hydroxymethyl)-N,N-dimethyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-(hydroxymethyl)-N,N-dimethyl-1,2-oxazole-3-carboxamide (CAS No. 1638535-29-1)

5-(hydroxymethyl)-N,N-dimethyl-1,2-oxazole-3-carboxamide (CAS No. 1638535-29-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This molecule features a 1,2-oxazole core, which is a five-membered heterocyclic ring containing oxygen and nitrogen atoms, making it a valuable scaffold in drug discovery. The presence of a hydroxymethyl group and a dimethylcarboxamide moiety further enhances its potential for diverse applications, including as a building block in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 5-(hydroxymethyl)-N,N-dimethyl-1,2-oxazole-3-carboxamide has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a bioactive intermediate for targeting enzymes or receptors involved in metabolic pathways. The compound's CAS No. 1638535-29-1 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key trends in organic chemistry is the exploration of sustainable synthesis methods for complex molecules like 5-(hydroxymethyl)-N,N-dimethyl-1,2-oxazole-3-carboxamide. Green chemistry initiatives emphasize reducing waste and improving atom economy, which aligns with the compound's potential for scalable production. Additionally, its solubility and stability profiles make it a candidate for formulation studies, addressing common challenges in drug delivery systems.

The agrochemical sector also shows interest in CAS No. 1638535-29-1, as 1,2-oxazole derivatives are known to exhibit herbicidal or fungicidal activities. With growing concerns about crop resistance and environmental impact, this compound could contribute to the development of next-generation plant protection agents. Its hydroxymethyl group may facilitate derivatization, enabling the creation of tailored analogs for specific agricultural applications.

From a technical perspective, 5-(hydroxymethyl)-N,N-dimethyl-1,2-oxazole-3-carboxamide is often analyzed using advanced spectroscopic techniques such as NMR and mass spectrometry to confirm purity and structure. These methods are critical for ensuring reproducibility in research, a topic frequently discussed in quality control forums. The compound's melting point and spectral data are also essential for industrial standardization.

In conclusion, 5-(hydroxymethyl)-N,N-dimethyl-1,2-oxazole-3-carboxamide (CAS No. 1638535-29-1) represents a versatile chemical entity with broad implications across multiple industries. Its structural features align with contemporary research priorities, including drug design, green chemistry, and agrochemical innovation. As scientific inquiries into heterocyclic frameworks continue to expand, this compound is poised to remain a focal point in both academic and industrial settings.